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Compound of Interest

Compound Name: 1,2-Dimyristoyl-sn-glycerol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dimyristoyl-sn-glycerol (DMG) is a saturated diacylglycerol (DAG) that plays a role in
lipid-based drug delivery systems and cellular signaling research.[1] As a synthetic analog of
endogenous diacylglycerols, it is utilized in studies investigating lipid signaling pathways,
although it is considered a weak activator of Protein Kinase C (PKC).[2][3][4] Its properties
make it a valuable component in the formation of lipid nanopatrticles (LNPs), contributing to the
stability and efficacy of these advanced drug delivery platforms.[1] These application notes
provide detailed information on the storage, stability, and handling of DMG solutions, along with
protocols for its use in research settings.

Physicochemical Properties and Solubility

Proper handling and storage of 1,2-Dimyristoyl-sn-glycerol are crucial for maintaining its
integrity and ensuring reproducible experimental outcomes. DMG is a crystalline solid at room
temperature.[3][5]

Table 1: Solubility of 1,2-Dimyristoyl-sn-glycerol
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Solvent Solubility Reference
Dimethylformamide (DMF) >20 mg/mL [31[6]
Dimethyl sulfoxide (DMSO) >7 mg/mL [3][6]
Ethanol >30 mg/mL [31[6]
Dichloromethane Soluble [7]

Phosphate-Buffered Saline

(PBS, pH 7.2) ~0.25 mg/mL [31[5]

Storage and Stability of DMG Solutions

The stability of DMG is critical for its effective use. As a solid, it is stable for at least four years
when stored at -20°C.[3] Once dissolved, the stability of the stock solution is dependent on the
storage temperature and handling. To prevent degradation from repeated freeze-thaw cycles, it
is highly recommended to aliquot the stock solution into single-use vials.[2][8]

Table 2: Recommended Storage Conditions for 1,2-Dimyristoyl-sn-glycerol Solutions

Storage Temperature Recommended Duration Reference
-80°C Up to 6 months [2]
-20°C Up to 1 month [2]

Key Stability Considerations:

o Freeze-Thaw Cycles: Repeated changes in temperature can lead to the degradation of the
compound. Aliquoting is essential.[2][8]

o Hydrolysis: The ester bonds in DMG can be hydrolyzed. This process can be accelerated in
aqueous solutions or by the presence of enzymes in cell culture media containing serum.[9]

» |somerization: The biologically relevant 1,2-isomer can undergo acyl migration to form the
less active 1,3-isomer.[9]
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e Solvent Hygroscopicity: Solvents like DMSO are hygroscopic. Absorbed water can affect the
solubility and stability of DMG.[8] It is crucial to use anhydrous solvents.[9]

Signaling Pathway Involving Diacylglycerol

Diacylglycerols like DMG are second messengers that can be generated through the hydrolysis
of phospholipids such as phosphatidylinositol 4,5-bisphosphate (PIP2) or phosphatidylcholine
(PC).[10] A primary role of DAG is the activation of Protein Kinase C (PKC), which in turn
phosphorylates a multitude of downstream protein substrates, leading to the regulation of
various cellular processes.[6][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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